Cas no 831184-35-1 (3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 831184-35-1
• MF: C₁₈H₁₆N₄S
• MW: 320.411441802979
• CID: 5989262
• PubChem ID: 2972613
• Update Time: 2025-05-28

3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole
• 3-(5-(benzylthio)-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• 1H-Indole, 3-[4-methyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-
• 3-[5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1H-indole
• HMS1420L09
• HMS3366D19
• AKOS003947235
• F0653-0087
• IFLab1_003067
• HMS2237F21
• IDI1_009526
• SMR000126948
• 831184-35-1
• CHEMBL1440093
• EU-0060252
• 3-(5-benzylsulfanyl-4-methyl-1,2,4-triazol-3-yl)-1H-indole
• MLS000529887

• Inchi： 1S/C18H16N4S/c1-22-17(15-11-19-16-10-6-5-9-14(15)16)20-21-18(22)23-12-13-7-3-2-4-8-13/h2-11,19H,12H2,1H3
• InChI Key： WXVIIRPVCSPCFQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(C)C(SCC3=CC=CC=C3)=NN=2)=C1

Computed Properties

• Exact Mass: 320.10956770g/mol
• Monoisotopic Mass: 320.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 593.5±60.0 °C(Predicted)
• pka: 15.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole

Research Brief on 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 831184-35-1)

Recent studies on the compound 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 831184-35-1) have highlighted its potential as a promising scaffold in medicinal chemistry. This heterocyclic compound, featuring a triazole and indole moiety, has garnered attention due to its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The benzylsulfanyl substituent further enhances its bioactivity, making it a versatile candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole derivatives. The researchers employed a multi-step synthetic route, starting from commercially available indole-3-carboxaldehyde, to achieve high yields and purity. Structural characterization was performed using NMR, HPLC, and mass spectrometry, confirming the identity of the target compound. The study also investigated the compound's stability under physiological conditions, revealing favorable pharmacokinetic properties.

In vitro assays demonstrated significant inhibitory activity against a panel of cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, supported by increased caspase-3/7 activity and mitochondrial membrane depolarization. Additionally, molecular docking simulations revealed strong binding affinity to key oncogenic targets, such as EGFR and PI3K, further validating its potential as an anticancer agent.

Another recent investigation focused on the antimicrobial potential of 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole. The compound exhibited broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans), with minimal inhibitory concentrations (MICs) comparable to standard antibiotics. Synergistic effects were observed when combined with conventional antimicrobials, suggesting its utility in combination therapies to combat drug-resistant pathogens.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Future research directions include structural modifications to enhance selectivity and in vivo efficacy, as well as comprehensive toxicological assessments. The ongoing exploration of 3-5-(benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl-1H-indole underscores its potential as a multifaceted therapeutic agent, warranting further preclinical and clinical evaluation.